Cas no 1261951-31-8 (4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid)

4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid is a specialized organic compound featuring a nicotinic acid core linked to a piperidinylsulfonyl-substituted phenyl group. This structure imparts unique physicochemical properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The sulfonamide moiety enhances stability and bioavailability, while the carboxylic acid group offers versatility for further derivatization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's high purity and consistent performance make it suitable for research and industrial-scale processes requiring precise structural control.

4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid structure

1261951-31-8 structure

Product Name:4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid

CAS No:1261951-31-8

MF:C₁₇H₁₈N₂O₄S

MW:346.400823116302

MDL:MFCD18323858

CID:2765599

PubChem ID:53229713

Update Time:2025-06-09

4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID80692801
- 1261951-31-8
- 4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95%
- 4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]NICOTINIC ACID
- MFCD18323858
- 4-[4-(Piperidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
- 4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid
- MDL： MFCD18323858
- Inchi： 1S/C17H18N2O4S/c20-17(21)16-12-18-9-8-15(16)13-4-6-14(7-5-13)24(22,23)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,20,21)
- InChI Key： FBJGVCAWURHNNW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=CN=CC=2C(=O)O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

Exact Mass: 346.09872823Da
Monoisotopic Mass: 346.09872823Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 96Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB331199-5 g	4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95%; .	1261951-31-8	95%	5g	€1159.00	2023-04-26
abcr	AB331199-5g	4-[4-(Piperidin-1-ylsulfonyl)phenyl]nicotinic acid, 95%; .	1261951-31-8	95%	5g	€1159.00	2025-04-21